Cas no 5438-55-1 (1-(4-hydroxy-3-methoxy-5-prop-2-enylphenyl)ethanone)

• Product Name: 1-(4-hydroxy-3-methoxy-5-prop-2-enylphenyl)ethanone
• CAS No: 5438-55-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 940977
• PubChem ID: 226328
• Update Time: 2025-04-19

1-(4-hydroxy-3-methoxy-5-prop-2-enylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3-methoxy-5-prop-2-enylphenyl)ethanone
• 1-(3-Allyl-4-hydroxy-5-methoxy-phenyl)-aethanon
• 1-(3-allyl-4-hydroxy-5-methoxy-phenyl)-ethanone
• 1-[4-hydroxy-3-methoxy-5-(prop-2-en-1-yl)phenyl]ethanone
• AC1L5EOP
• AC1Q5DJB
• AR-1B9359
• CTK5A0783
• KST-1B6522
• NSC16702
• SureCN9421955
• NSC-16702
• 5438-55-1
• DTXSID70280392
• SCHEMBL9421955

• Inchi： 1S/C12H14O3/c1-4-5-9-6-10(8(2)13)7-11(15-3)12(9)14/h4,6-7,14H,1,5H2,2-3H3
• InChI Key： CHHFXWGARSXQNF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C)=O)C=C(CC=C)C=1O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 2.33190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones